Cas no 107890-32-4 (1-{[4-(trifluoromethyl)phenyl]methyl}piperazine)

1-{[4-(Trifluoromethyl)phenyl]methyl}piperazine is a versatile trifluoromethyl-substituted piperazine derivative, primarily utilized as a key intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable for designing bioactive compounds. Its piperazine core offers flexibility for further functionalization, enabling applications in drug discovery, particularly for CNS-targeting and receptor-modulating agents. The compound’s structural features contribute to improved binding affinity and selectivity in medicinal chemistry applications. It is typically handled under controlled conditions due to its reactivity and potential sensitivity to moisture. Suitable for research-scale and industrial synthesis, it is characterized by high purity and consistent performance in coupling reactions and heterocyclic derivatizations.
1-{[4-(trifluoromethyl)phenyl]methyl}piperazine structure
107890-32-4 structure
Product Name:1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
CAS No:107890-32-4
MF:C12H15F3N2
MW:244.256113290787
MDL:MFCD07687255
CID:197616
PubChem ID:2782803
Update Time:2025-06-07

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Trifluoromethyl)benzyl)piperazine
    • N-[4-(Trifluoromethyl)benzyl]piperazine
    • 1-(4-Trifluoromethylbenzyl)piperazine
    • 1-[4-(Trifluoromethyl)benzyl]piperazine
    • Piperazine,1-[[4-(trifluoromethyl)phenyl]methyl]-
    • 1-[4-(trifluoromethyl)benzyl]piperazine(SALTDATA: FREE)
    • 1-[4-(trifluoromethyl)benzyl]piperazinediium
    • 1-(4-TrifluoroMethylbenzyl)piperazine 2HCl
    • 1-[[4-(trifluoromethyl)phenyl]methyl]piperazine
    • 1-[4-(Trifluoromethyl)benzyl]piperazine 97%
    • 1-(4-Trifluoromethyl-benzyl)-piperazine
    • 1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
    • J-002029
    • EN300-34325
    • SCHEMBL1882723
    • BB 0262786
    • SS-6044
    • Piperazine, 1-[[4-(trifluoromethyl)phenyl]methyl]-
    • BDBM626149
    • 107890-32-4
    • SY057194
    • AKOS003237608
    • 1-[4-(Trifluoromethyl)benzyl]piperazine, 97%
    • CHEMBL1740116
    • MFCD03407490
    • T3075
    • DTXSID90382307
    • A801776
    • SB30501
    • CS-0022585
    • BBL037433
    • STK502251
    • MDL： MFCD07687255
    • Inchi： 1S/C12H15F3N2/c13-12(14,15)11-3-1-10(2-4-11)9-17-7-5-16-6-8-17/h1-4,16H,5-9H2
    • InChI Key： FAFAFWFQFVLXGF-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)CN1CCNCC1)(F)F

Computed Properties

  • Exact Mass: 244.11885
  • Monoisotopic Mass: 244.119
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.239 g/mL at 25 °C
  • Boiling Point: 88-89 °C/0.02 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.491
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 15.27
  • LogP: 2.37730
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Security Information

  • Symbol: GHS06
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H301-H315-H319-H335
  • Warning Statement： P261-P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：2
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26-36
  • Hazardous Material Identification： Xn C
  • Risk Phrases：R22-36/37/38
  • Safety Term：S26-36
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Pricemore >>

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1-{[4-(trifluoromethyl)phenyl]methyl}piperazine Suppliers

Amadis Chemical Company Limited
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(CAS:107890-32-4)1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
Order Number:A801776
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:38
Price ($):969.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:107890-32-4)1-{[4-(trifluoromethyl)phenyl]methyl}piperazine
A801776
Purity:99%
Quantity:25g
Price ($):969.0
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